Cas no 102170-48-9 (5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)

5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid structure
102170-48-9 structure
Product Name:5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
CAS No:102170-48-9
MF:C7H6N4O2
MW:178.14814043045
CID:5459724
PubChem ID:63821734
Update Time:2025-09-24

5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
    • Z1157836415
    • 5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
    • Inchi: 1S/C7H6N4O2/c1-4-5(6(12)13)2-11-7(10-4)8-3-9-11/h2-3H,1H3,(H,12,13)
    • InChI Key: IDQTXPQXPMISMH-UHFFFAOYSA-N
    • SMILES: OC(C1=CN2C(=NC=N2)N=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • XLogP3: 0
  • Topological Polar Surface Area: 80.4

5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
102170-48-9 95%
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EN300-1602334-1.0g
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Enamine
EN300-1602334-5.0g
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EN300-1602334-10.0g
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Enamine
EN300-1602334-50mg
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